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Compound of Interest

5,8-Dibromo-2,3-
Compound Name:
diethylquinoxaline

Cat. No.: B597577

Technical Overview of 5,8-Dibromo-2,3-
diethylguinoxaline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information on the chemical compound 5,8-Dibromo-2,3-
diethylquinoxaline, including its chemical identity and molecular structure. Due to the limited

availability of published research on this specific molecule, this document focuses on
foundational data.

Core Compound Data

The fundamental chemical identifiers for 5,8-Dibromo-2,3-diethylquinoxaline are summarized
below. This information is critical for substance registration, safety data sheet (SDS) authoring,
and experimental design.
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Identifier Value

CAS Number 148231-14-5[1][2]

Molecular Formula C12H12Br2N2[1]

Molecular Weight 344.05 g/mol

Purity >98% (as determined by HPLC)[1]

Experimental Protocols

Detailed experimental protocols for the synthesis or application of 5,8-Dibromo-2,3-
diethylquinoxaline are not readily available in peer-reviewed literature. However, a general
synthetic route for similar dibromo-quinoxaline derivatives can be conceptualized.

A plausible synthetic pathway would involve the condensation of a dibromo-substituted o-
phenylenediamine with a 1,2-dicarbonyl compound, in this case, 3,4-hexanedione. The logical
workflow for such a synthesis and subsequent purification is outlined in the diagram below.

General Synthesis Workflow

Reactants

3,4-Hexanedione Process Product
Purification (e.g., Column Chromatography) |5,8-Dibrom0-2,3-diethquuinoxaline

| 4,7-Dibromo-1,2-phenylenediamine
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Caption: Hypothetical synthesis workflow for 5,8-Dibromo-2,3-diethylquinoxaline.

Signaling Pathways and Applications

Currently, there is no specific information in the scientific literature detailing the involvement of
5,8-Dibromo-2,3-diethylquinoxaline in any signaling pathways or its direct application in drug
development. Quinoxaline derivatives, as a class of compounds, are known to be of interest in
medicinal chemistry for their potential as anticancer, antiviral, and antibacterial agents. They
are also utilized as building blocks in the synthesis of organic semiconductors.[3][4] The
specific biological activity and potential applications of the diethyl-substituted dibromo-
quinoxaline presented here remain an area for future research.

The diagram below illustrates a generalized logical relationship for the screening of a novel
quinoxaline derivative in a drug discovery context.
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Drug Discovery Screening Logic
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Caption: A generalized workflow for the evaluation of a novel chemical entity in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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